1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-[(4-propan-2-ylphenyl)methylamino]-3-pyridin-3-yl-1,2,4-triazol-1-yl]ethanone
• InChI: InChI=1S/C19H21N5O/c1-13(2)16-8-6-15(7-9-16)11-21-19-22-18(23-24(19)14(3)25)17-5-4-10-20-12-17/h4-10,12-13H,11H2,1-3H3,(H,21,22,23)
• InChI Key: JOPVXDYKYNDWIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC2=NC(=NN2C(=O)C)C3=CN=CC=C3
• Molecular Formula: C19H21N5O
• Molecular Weight: 335.4 g/mol

Description

1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole derivatives. It is known for its potential applications in the field of medicinal chemistry due to its unique properties and structure. This compound has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is not fully understood. However, it is believed to work by inhibiting specific enzymes and proteins in the body. This compound has been shown to inhibit the production of prostaglandins, which are known to cause inflammation in the body. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in the body by inhibiting the production of prostaglandins. This compound has also been shown to induce apoptosis in cancer cells, which leads to their death. Furthermore, it has been shown to have antifungal properties and can inhibit the growth of various fungi.

Advantages and Limitations for Lab Experiments

1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has several advantages and limitations for lab experiments. One of the main advantages is its potential use in the treatment of various diseases. This compound has been extensively studied for its anti-inflammatory and anticancer properties. However, one of the main limitations is its complex synthesis method, which requires a high level of expertise in organic chemistry.

Future Directions

For its study include its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders, its use as a diagnostic tool, and optimization of its synthesis method.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine is a multi-step process that involves the reaction of various chemicals. The synthesis method is complex and requires a high level of expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper. However, it is worth noting that the synthesis of this compound has been optimized to improve its yield and purity.

Scientific Research Applications

1-acetyl-N-(4-isopropylbenzyl)-3-(3-pyridinyl)-1H-1,2,4-triazol-5-amine has potential applications in the field of medicinal chemistry. It has been studied for its anti-inflammatory, anticancer, and antifungal properties. This compound has also been tested for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Furthermore, it has been studied for its potential use as a diagnostic tool for various diseases.